Cas no 1804759-90-7 (3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804759-90-7
• MF: C₇H₅F₃N₂O₄
• MW: 238.120812177658
• CID: 4814915
• Update Time: 2025-06-18

3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N2O4/c1-3-5(13)6(16-7(8,9)10)4(2-11-3)12(14)15/h2,13H,1H3
• InChI Key： OQHVZFOYIRCQMA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C)C=1O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2

Additional information on 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine

Introduction to 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804759-90-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804759-90-7, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound’s molecular framework integrates multiple functional groups, including a hydroxyl group, a methyl group, a nitro group, and a trifluoromethoxy substituent, which collectively contribute to its diverse chemical reactivity and biological potential.

The presence of the nitro group in the pyridine ring enhances the electrophilic nature of the molecule, making it a valuable intermediate in synthetic chemistry. This feature is particularly relevant in the development of novel bioactive scaffolds, as nitroaromatic compounds have been extensively studied for their antimicrobial, antiviral, and anticancer properties. Furthermore, the trifluoromethoxy moiety introduces electron-withdrawing effects and metabolic stability, which are critical factors in drug design to improve bioavailability and reduce degradation.

Recent advancements in computational chemistry and structure-based drug design have highlighted the significance of 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potent activity against enzymes involved in inflammation and cancer progression. The hydroxyl group at the 3-position provides a site for further functionalization, enabling the creation of analogs with enhanced binding affinity and selectivity.

The compound’s relevance extends to the development of next-generation therapeutics, where its structural motifs align with emerging trends in medicinal chemistry. The nitro group can be reduced to an amine under controlled conditions, facilitating the introduction of amide or urea linkages—key pharmacophores in many approved drugs. Meanwhile, the trifluoromethoxy substituent has been shown to modulate pharmacokinetic properties by influencing lipophilicity and metabolic clearance.

In academic research circles, 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine has been employed as a precursor in multi-step synthetic routes to complex natural products and synthetic molecules. Its versatility allows for modifications at multiple positions, enabling chemists to explore diverse chemical space. This adaptability is particularly valuable in fragment-based drug discovery programs, where initial hits are refined through iterative chemical optimization.

The integration of machine learning algorithms into virtual screening has further underscored the importance of this compound. Predictive models trained on large datasets have identified 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine as a promising scaffold for molecules targeting protein-protein interactions implicated in neurological disorders. Such computational insights have accelerated the discovery pipeline by prioritizing compounds with high predicted binding affinities.

From a synthetic chemistry perspective, the preparation of 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine exemplifies modern methodologies that emphasize efficiency and sustainability. Recent reports detail catalytic approaches for introducing the nitro and trifluoromethoxy groups under mild conditions, minimizing waste generation—a critical consideration in green chemistry initiatives. These methods align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The biological evaluation of derivatives derived from 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine has revealed intriguing pharmacological profiles. For example, certain analogs have demonstrated selective inhibition of kinases overexpressed in tumor cells without affecting normal cellular processes. This selectivity is attributed to subtle differences in steric hindrance and electronic distribution within the molecular framework—a testament to the compound’s potential as a lead structure.

Future directions for research on this compound include exploring its role in modulating epigenetic mechanisms. The interplay between small molecules and epigenetic enzymes offers new avenues for therapeutic intervention in diseases driven by aberrant gene expression patterns. Preliminary studies suggest that modifications at the 2-position could yield derivatives capable of influencing histone acetylation or DNA methylation.

The growing interest in 3-Hydroxy-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine underscores its significance as a building block for innovative therapeutics. As computational tools become more sophisticated and high-throughput screening technologies advance, compounds like this are poised to play pivotal roles in addressing unmet medical needs across multiple therapeutic areas.